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Executive Summary

2-Bromo-5-fluoroterephthalic acid (CAS: 1245807-64-0) is a high-value, halogenated
dicarboxylic acid derivative primarily utilized as a reticular linker in the synthesis of Metal-
Organic Frameworks (MOFs) and as a scaffold in pharmaceutical intermediate chemistry.[1][2]
[3][4] Its dual-halogen substitution (Bromine and Fluorine) at the 2- and 5-positions of the
terephthalate core induces unique steric and electronic effects, critical for tuning pore aperture
sizes in MOFs and modulating binding affinities in medicinal chemistry.

This guide provides a rigorous technical framework for the handling, storage, and lifecycle
management of this compound. Unlike generic organic acids, the handling of 2-Bromo-5-
fluoroterephthalic acid requires strict adherence to protocols that prevent hydrolytic
degradation and trace metal contamination, both of which can catastrophically fail downstream
MOF crystallization or catalytic cycles.

Part 1: Physicochemical Profile & Critical Data[5]

Understanding the physical properties is the first line of defense in establishing safety and
integrity.
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Data Specification

Chemical Name

2-Bromo-5-fluoroterephthalic acid

CAS Registry Number

1245807-64-0

Molecular Formula

CsHaBrFOa

Molecular Weight

263.02 g/mol

Physical State

White to off-white crystalline powder

Soluble in DMSO, DMF, Methanol; Sparingly

Solubility ]
soluble in Water
o ~3.5 (estimate for benzoic acid derivatives);
Acidity (pKa) o ] )
Acidic functionality
Melting Point >250 °C (Decomposition likely prior to melting)

Part 2: Hazard Assessment & Safety Framework
GHS Classification & Causality

The compound is classified under GHS standards primarily as an irritant. However, the

mechanism of hazard extends beyond simple irritation due to its halogenated nature.

o Skin/Eye Irritation (H315/H319): The free carboxylic acid groups (

) readily protonate tissue surfaces, leading to chemical burns upon prolonged contact. The

fluorine substituent increases the acidity of the ring protons, potentially enhancing local

irritation compared to non-fluorinated analogs.

o Respiratory Irritation (H335): As a fine powder, inhalation poses a significant risk. In the

lungs, the acidic environment can facilitate the solubilization of the compound, leading to

acute bronchial irritation.

Engineering Controls|8]

» Primary Barrier: All weighing and transfer operations must occur within a Class Il, Type A2

Biosafety Cabinet or a chemical fume hood with a face velocity of >100 fpm.
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 Static Control: Halogenated aromatic powders are prone to static charge accumulation. Use
an ionizing air blower or anti-static gun during weighing to prevent "flying powder" events
which compromise containment.

Part 3: Storage Protocols: Preserving
Stoichiometric Integrity

For applications in MOF synthesis, the purity of the linker determines the crystallinity of the final
framework. Moisture adsorption is the primary failure mode, as it alters the effective molecular
weight, leading to non-stoichiometric metal-to-linker ratios.

Storage Logic Diagram

The following decision tree outlines the storage logic to maximize shelf-life and chemical
integrity.
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Received 2-Bromo-5-fluoroterephthalic Acid

Inspect Manufacturer Seal

Has container been opened?

No (Unopened) Yes (In Use)

Long-Term Storage Strategy Active Use / Weighing

Environment: Cool, Dry, Dark
(< 25°C, < 30% RH)

y

Action: Backfill headspace with N2/Ar
before resealing

Container: Amber Glass Vial
with PTFE-lined cap

N

Secondary: Desiccator Cabinet
(Silica Gel or Ar purge)

Return to Storage

Click to download full resolution via product page
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Figure 1: Decision logic for the storage of halogenated terephthalic acid derivatives to prevent

hydrolysis and photodegradation.

Protocol Specifications

Container Compatibility: Use Amber Glass vials. The bromine substituent can be
photosensitive; UV exposure may lead to slow debromination or radical formation over
months.

Headspace Management: After every use, the container headspace should be purged with
dry Nitrogen or Argon. This prevents atmospheric moisture from adsorbing onto the crystal
lattice.

Temperature: Ambient storage (15-25°C) is generally sufficient. Refrigeration is not
recommended unless the container is perfectly sealed, as condensation upon warming can
introduce more moisture than ambient storage.

Part 4: Handling & Operational Workflows
The "Zero-Contamination" Weighing Workflow

In drug discovery and MOF synthesis, cross-contamination is unacceptable. The following

workflow ensures operator safety and sample purity.

Step-by-Step Methodology

PPE Donning: Nitrile gloves (double-gloved recommended), lab coat, and safety goggles. A
P95 respirator is advised if handling outside a fume hood (not recommended).

Equilibration: Allow the container to reach room temperature before opening to prevent
condensation.

Static Neutralization: Aim an anti-static gun at the powder for 5 seconds before inserting a
spatula. This prevents the powder from repelling off the spatula due to triboelectric charging.

Transfer: Use a stainless steel or PTFE-coated spatula. Avoid iron-based tools if the
downstream application is metal-sensitive (e.g., catalysis).

Dissolution:
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o Preferred Solvents: DMF (Dimethylformamide), DEF, or DMSO.

o Note: Dissolution may be slow at room temperature. Mild heating (40-50°C) and
sonication are standard protocols to ensure complete homogeneity before adding metal
salts.

Operational Logic Diagram

Solubilization (DMF/DMSO)
Product + Sonication

(Transfer to Fume Hood)—b(sta!i: Neutraliza(ionHWeighing (Analytical Balance) Contaminated Wipes
\ Solid Waste Disposal

Don PPE:
Nitrile Gloves + Goggles

Click to download full resolution via product page

Figure 2: Operational workflow for safe handling and solubilization.

Part 5: Emergency Response & Waste Disposal
Spill Management

o Dry Spill: Do not sweep vigorously, as this creates dust. Cover the spill with a damp paper
towel to suppress dust, then scoop into a waste container.

o Wet Spill (Solution): Absorb with an inert material (vermiculite or sand). Neutralize with a
dilute sodium bicarbonate solution if the spill is significant, then dispose.

Disposal Compliance

o Classification: Halogenated organic waste.

e Protocol: Do not dispose of down the drain. Collect in a dedicated "Halogenated Organic
Solvents/Solids" waste stream. Incineration is the standard disposal method, but it must be
done at a facility equipped with scrubbers to handle HF and HBr byproducts.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b089992/docs?utm_src=pdf-body-img#technical-guide-operational-protocols-for-2-bromo-5-fluoroterephthalic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Sigma-Aldrich. (n.d.). 2-Bromo-5-fluoroterephthalic acid Safety Data Sheet. Retrieved
from

« National Center for Biotechnology Information. (2025). PubChem Compound Summary for
CID 277529, 2-Bromo-5-chloroterephthalic acid (Analogous Structure Analysis). Retrieved
from

¢ Yaghi, O. M., et al. (1999).[5] Design and synthesis of an exceptionally stable and highly
porous metal-organic framework. Nature. (Contextualizing the use of terephthalic acid
derivatives in MOF-5).

¢ Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication
Standard: Safety Data Sheets. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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